(E)-N-((1r,4r)-4-((5-cyanopyridin-2-yl)oxy)cyclohexyl)-2-phenylethenesulfonamide

• IUPAC Name: (E)-N-[4-(5-cyanopyridin-2-yl)oxycyclohexyl]-2-phenylethenesulfonamide
• InChI: InChI=1S/C20H21N3O3S/c21-14-17-6-11-20(22-15-17)26-19-9-7-18(8-10-19)23-27(24,25)13-12-16-4-2-1-3-5-16/h1-6,11-13,15,18-19,23H,7-10H2/b13-12+
• InChI Key: UAJTUNDIDFPFCP-OUKQBFOZSA-N
• Canonical SMILES: C1CC(CCC1NS(=O)(=O)C=CC2=CC=CC=C2)OC3=NC=C(C=C3)C#N
• Isomeric SMILES: C1CC(CCC1NS(=O)(=O)/C=C/C2=CC=CC=C2)OC3=NC=C(C=C3)C#N
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound reveals a complex arrangement of atoms. The (E)- prefix indicates the geometry of the double bond, while the cyclohexyl and phenylethenesulfonamide moieties contribute to its overall structure. The 5-cyanopyridin-2-yl group adds specificity to its pharmacological properties. Researchers have characterized this structure using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography.

Chemical Reactions Analysis

(E)-N-((1r,4r)-4-((5-cyanopyridin-2-yl)oxy)cyclohexyl)-2-phenylethenesulfonamide may participate in various chemical reactions. Researchers have investigated its reactivity with other molecules, exploring potential transformations and functional group modifications. These studies provide insights into its behavior under different conditions.

Mechanism of Action

The precise mechanism of action for this compound remains an active area of research. It may interact with specific cellular targets, affecting biological processes. Understanding its mode of action is crucial for potential therapeutic applications. Researchers have conducted in vitro assays and computational modeling to elucidate its binding sites and interactions.